Direct Brown 95
Direct Brown 95
Brand Name:
Vulcanchem
CAS No.:
16071-86-6
VCID:
VC0090676
InChI:
InChI=1S/C31H22N6O9S.Cu.2Na/c38-24-14-12-21(16-22(24)31(42)43)34-32-19-8-4-17(5-9-19)18-6-10-20(11-7-18)33-37-29-26(40)15-13-23(30(29)41)35-36-28-25(39)2-1-3-27(28)47(44,45)46;;;/h1-16,38-41H,(H,42,43)(H,44,45,46);;;/q;;2*+1/p-2
SMILES:
C1=CC(=C(C(=C1)S(=O)(=O)[O-])N=NC2=C(C(=C(C=C2)O)N=NC3=CC=C(C=C3)C4=CC=C(C=C4)N=NC5=CC(=C(C=C5)O)C(=O)O)O)[O-].[Na+].[Na+].[Cu]
Molecular Formula:
C31H18CuN6O9S.2Na
Molecular Weight:
760.108
Direct Brown 95
CAS No.: 16071-86-6
Main Products
VCID: VC0090676
Molecular Formula: C31H18CuN6O9S.2Na
Molecular Weight: 760.108
| CAS No. | 16071-86-6 |
|---|---|
| Product Name | Direct Brown 95 |
| Molecular Formula | C31H18CuN6O9S.2Na |
| Molecular Weight | 760.108 |
| IUPAC Name | disodium;2-[[3-[[4-[4-[(3-carboxy-4-hydroxyphenyl)diazenyl]phenyl]phenyl]diazenyl]-2,4-dihydroxyphenyl]diazenyl]-3-oxidobenzenesulfonate;copper |
| Standard InChI | InChI=1S/C31H22N6O9S.Cu.2Na/c38-24-14-12-21(16-22(24)31(42)43)34-32-19-8-4-17(5-9-19)18-6-10-20(11-7-18)33-37-29-26(40)15-13-23(30(29)41)35-36-28-25(39)2-1-3-27(28)47(44,45)46;;;/h1-16,38-41H,(H,42,43)(H,44,45,46);;;/q;;2*+1/p-2 |
| SMILES | C1=CC(=C(C(=C1)S(=O)(=O)[O-])N=NC2=C(C(=C(C=C2)O)N=NC3=CC=C(C=C3)C4=CC=C(C=C4)N=NC5=CC(=C(C=C5)O)C(=O)O)O)[O-].[Na+].[Na+].[Cu] |
| PubChem Compound | 136224831 |
| Last Modified | Nov 11 2021 |
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